molecular formula C9H9NO5 B7813677 (6-Nitro-2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanol

(6-Nitro-2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanol

Cat. No. B7813677
M. Wt: 211.17 g/mol
InChI Key: QSRIKCXVBZGOJP-UHFFFAOYSA-N
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Description

(6-Nitro-2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanol is a useful research compound. Its molecular formula is C9H9NO5 and its molecular weight is 211.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality (6-Nitro-2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (6-Nitro-2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactions

  • Synthesis of (2,3-Dihydrobenzo[b][1,4]oxathiin-3-yl)methanols : A method for synthesizing (2,3-dihydrobenzo[b][1,4]oxathiin-3-yl)methanols, which are structurally similar to the compound , was developed. This involves reactions under microwave irradiation, highlighting an efficient preparation strategy from readily available aryloxymethylthiiranes (Dong & Xu, 2018).

  • Novel Synthesis of Neolignan Analogs : A novel synthesis method for neolignan, a compound structurally related to (6-Nitro-2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanol, has been described. This involves the condensation and reaction of various intermediates, showcasing the complexity and versatility of chemical synthesis in this domain (Ganesh, Sharma, & Krupadanam, 2001).

  • Preparation of Benzothiazepines : The synthesis of benzothiazepines, another structurally similar compound, was reported. This synthesis involved condensation reactions and provided insights into the structural and analytical data of these compounds (Dubey et al., 2003).

Medicinal Chemistry Applications

  • B-Raf Kinase Inhibition : Research into 2,3-dihydrobenzo[b][1,4]dioxin-containing derivatives showed their potential as inhibitors of B-Raf kinase. This indicates a possible application in targeting specific kinases for therapeutic purposes (Yang et al., 2012).

Synthetic Methodology

  • Perkin Cyclization in Synthesis : The cyclization of certain acids under Perkin reaction conditions led to the formation of compounds including 2-alkyl-7-methoxy-5-nitrobenzo[b]furans, demonstrating the utility of cyclization techniques in synthesizing complex molecules (Kowalewska & Kwiecień, 2008).

Organic Synthesis

  • Formal Acylamination of Nitroalkenes : A study on the acylamination of nitroalkenes in aqueous medium, which is a significant process in the synthesis of complex organic molecules, provides insights into the versatility of nitroalkenes in synthetic chemistry (Chaturvedi & Rastogi, 2014).

Miscellaneous Applications

  • Eltoprazine Synthesis : A method for synthesizing eltoprazine, which involves a reductive reaction in ethanol, demonstrates the utility of (6-Nitro-2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanol derivatives in pharmaceutical synthesis (Yan-fei, 2009).

properties

IUPAC Name

(6-nitro-2,3-dihydro-1,4-benzodioxin-2-yl)methanol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H9NO5/c11-4-7-5-14-9-3-6(10(12)13)1-2-8(9)15-7/h1-3,7,11H,4-5H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QSRIKCXVBZGOJP-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(OC2=C(O1)C=C(C=C2)[N+](=O)[O-])CO
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H9NO5
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

211.17 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(6-Nitro-2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanol

Synthesis routes and methods

Procedure details

1.93 g of 60% sodium hydride was suspended in 90 mL DMF. At 0° C. a solution of 5.15 g of 4-nitrocatechol was added dropwise over 15 min. Subsequently, 3.9 g of epichlorohydrin in 10 mL DMF were added over 15 min. Stirring was continued at room temperature, then at 80° C. overnight. The mixture was diluted with water and extracted three times with ethyl acetate, dried (Na2SO4), filtered and concentrated under vacuum to give a yellow oil. The oil was purified by column chromatography on silica gel using a EtOAc-hexanes (0-100% gradient) to give the product (2.3 g) as a yellow solid.
Quantity
1.93 g
Type
reactant
Reaction Step One
Quantity
5.15 g
Type
reactant
Reaction Step Two
Quantity
3.9 g
Type
reactant
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Three
Name
Quantity
90 mL
Type
solvent
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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